1-(3-furylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide

• IUPAC Name: 1-(furan-3-ylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C20H21N3O2S/c24-20(17-2-1-8-23(11-17)10-15-7-9-25-12-15)22-18-5-3-16(4-6-18)19-13-26-14-21-19/h3-7,9,12-14,17H,1-2,8,10-11H2,(H,22,24)
• InChI Key: WZYULIGUMLPUMM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=COC=C2)C(=O)NC3=CC=C(C=C3)C4=CSC=N4
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

1-(3-furylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide, also known as TAK-659, is a small molecule kinase inhibitor that has been extensively studied for its potential use in cancer treatment. This compound has shown promising results in preclinical studies, and its mechanism of action has been well characterized.

Mechanism of Action

1-(3-furylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide selectively inhibits several kinases that are involved in the B-cell receptor (BCR) signaling pathway, which is essential for the survival and proliferation of many types of cancer cells. By inhibiting these kinases, 1-(3-furylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide disrupts the BCR signaling pathway and induces apoptosis in cancer cells. 1-(3-furylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide has also been shown to inhibit the JAK/STAT pathway, which is involved in the immune response and inflammation.
Biochemical and Physiological Effects
1-(3-furylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide has been shown to have potent antitumor activity in preclinical studies. It induces apoptosis in cancer cells and inhibits tumor growth in animal models. 1-(3-furylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide has also been shown to have immunomodulatory effects, which may enhance the antitumor immune response. In addition, 1-(3-furylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-furylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide in lab experiments is its potent and selective inhibition of several kinases that are involved in cancer cell proliferation and survival. This makes it a valuable tool for studying the BCR signaling pathway and the JAK/STAT pathway. However, one limitation of using 1-(3-furylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide in lab experiments is its potential toxicity. 1-(3-furylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide has been shown to cause dose-dependent toxicity in animal models, and its safety profile in humans is not yet fully understood.

Future Directions

There are several future directions for the study of 1-(3-furylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide. One direction is to further investigate its mechanism of action and its effects on the BCR signaling pathway and the JAK/STAT pathway. Another direction is to investigate its potential use in combination with other cancer therapies, such as chemotherapy and immunotherapy. Additionally, further studies are needed to determine the safety and efficacy of 1-(3-furylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide in humans, and to identify biomarkers that can predict response to treatment.

Scientific Research Applications

1-(3-furylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit several kinases that are involved in cancer cell proliferation and survival, including BTK, ITK, and JAK3. In preclinical studies, 1-(3-furylmethyl)-N-[4-(1,3-thiazol-4-yl)phenyl]-3-piperidinecarboxamide has demonstrated potent antitumor activity against a variety of cancer cell lines, including lymphoma, leukemia, and solid tumors.